N-(4-chlorophenyl)-2-{2-[1-(4-nitrophenyl)-4-piperidinylidene]acetyl}-1-hydrazinecarboxamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a hydrazinecarboxamide group, a chlorophenyl group, and a nitrophenyl group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The hydrazinecarboxamide group would likely contribute to the polarity of the molecule, while the chlorophenyl and nitrophenyl groups could potentially participate in aromatic stacking interactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. The presence of the hydrazinecarboxamide group suggests that it might have some degree of polarity, which could affect its solubility in various solvents. The chlorophenyl and nitrophenyl groups could potentially contribute to its stability and reactivity .Scientific Research Applications
Synthesis of Novel Compounds
Studies demonstrate the synthesis of new compounds through reactions involving similar complex molecules. For instance, the synthesis of diaryl-selenides and selenones containing amino acid moieties explores the reactions of nitro-aminodiphenylselenide with chloroacetyl chloride, leading to compounds with potential biological activities (M. A. Abbady & S. Abdel‐Hafez, 2000). This illustrates the chemical versatility and the potential for creating substances with unique properties.
Potential Insecticidal Agents
The synthesis of phenoxyacetamide derivatives, aimed at combating the cotton leafworm, showcases the application of such compounds in developing new insecticides. This research emphasizes the chemical's potential role in agricultural science, indicating a broader application scope beyond medicinal chemistry (Kaiwan O. Rashid et al., 2021).
Antimicrobial Activity
The synthesis and evaluation of compounds for antimicrobial activity reveal their potential in addressing drug resistance and developing new antibacterial agents. For example, the transformation of ethyl 1-(4-chlorophenyl)-2-methyl-4-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate into various derivatives demonstrates the exploration of novel compounds with potential antibacterial properties (K. Anusevičius et al., 2014).
Development of Antiinflammatory Agents
Research into the anti-inflammatory properties of ibuprofen analogs synthesized from active hydrogen-containing compounds indicates the potential therapeutic applications of such compounds. These findings contribute to the ongoing search for more effective and safer anti-inflammatory medications (A. Rajasekaran et al., 1999).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-(4-chlorophenyl)-3-[[2-[1-(4-nitrophenyl)piperidin-4-ylidene]acetyl]amino]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClN5O4/c21-15-1-3-16(4-2-15)22-20(28)24-23-19(27)13-14-9-11-25(12-10-14)17-5-7-18(8-6-17)26(29)30/h1-8,13H,9-12H2,(H,23,27)(H2,22,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORPROYBDZHDDJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=CC(=O)NNC(=O)NC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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